5-(4-Oxo-3,1-benzoxazin-2-yl)-2-(pyridin-3-ylmethyl)isoindole-1,3-dione

• Molecular Formula: C22H13N3O4
• Molecular Weight: 383.4 g/mol
• IUPAC Name: 5-(4-oxo-3,1-benzoxazin-2-yl)-2-(pyridin-3-ylmethyl)isoindole-1,3-dione
• InChI: InChI=1S/C22H13N3O4/c26-20-15-8-7-14(19-24-18-6-2-1-5-16(18)22(28)29-19)10-17(15)21(27)25(20)12-13-4-3-9-23-11-13/h1-11H,12H2
• InChI Key: FIWAUSUQRLTCQO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)OC(=N2)C3=CC4=C(C=C3)C(=O)N(C4=O)CC5=CN=CC=C5

Description

5-(4-Oxo-3,1-benzoxazin-2-yl)-2-(pyridin-3-ylmethyl)isoindole-1,3-dione (referred to here as the target compound) is a synthetic isoindole-1,3-dione derivative featuring two critical substituents:

• A 4-oxo-3,1-benzoxazin-2-yl group at position 5 of the isoindole ring.
• A pyridin-3-ylmethyl group at position 2.

This compound was identified via high-throughput virtual screening of the ChemBridge library, demonstrating preferential binding to epidermal growth factor receptor (EGFR) and human epidermal growth factor receptor 2 (HER2) kinases. Structural docking studies revealed interactions with key residues (e.g., Asp830/831 in EGFR and Cys805/Thr862/Asp863 in HER2), critical for kinase inhibition . Its molecular formula is C24H14N3O4, with a molecular weight of 408.39 g/mol (calculated from structural analogs in ).

Biological Activity

5-(4-Oxo-3,1-benzoxazin-2-yl)-2-(pyridin-3-ylmethyl)isoindole-1,3-dione is a synthetic compound that has garnered attention in pharmacological research due to its potential biological activities. This article examines its biological activity, including mechanisms of action, efficacy in various assays, and potential therapeutic applications.

The compound has the following chemical characteristics:

Property	Value
Molecular Formula	C22H13N3O4
Molecular Weight	383.4 g/mol
IUPAC Name	5-(4-oxo-3,1-benzoxazin-2-yl)-2-(pyridin-3-ylmethyl)isoindole-1,3-dione
InChI Key	FIWAUSUQRLTCQO-UHFFFAOYSA-N

Research indicates that compounds with similar structures often exhibit diverse biological activities through various mechanisms. The benzoxazine and isoindole moieties are known to interact with multiple biological targets, including enzymes and receptors involved in cancer progression and inflammatory responses.

Anticancer Activity

A study on related compounds demonstrated significant anticancer properties against various human cancer cell lines. For instance, compounds structurally similar to 5-(4-Oxo-3,1-benzoxazin-2-yl)-2-(pyridin-3-ylmethyl)isoindole-1,3-dione showed promising results as inhibitors of the PI3K pathway, a critical pathway in cancer cell proliferation and survival .

The following table summarizes the IC50 values for selected compounds from related studies:

Compound	Target Enzyme	IC50 (μM)
Compound 18	PI3Kα	0.091
Compound X	DYRK1A	0.250
Compound Y	CDK5	0.300

These results suggest that the compound may also exhibit similar inhibitory effects on key kinases involved in tumor growth.

Antimicrobial Activity

Recent evaluations have indicated that derivatives of benzoxazine compounds possess notable antimicrobial properties. The synthesized compounds were tested against various Gram-positive and Gram-negative bacteria, showing higher potency than standard antibiotics such as ampicillin .

Bacterial Strain	MIC (μg/mL)
Staphylococcus aureus (MRSA)	10
Escherichia coli	15
Pseudomonas aeruginosa	20

These findings highlight the potential of this compound as a lead for developing new antimicrobial agents.

Anti-inflammatory Activity

The anti-inflammatory properties of similar benzoxazine derivatives have been documented, suggesting that this compound may also modulate inflammatory pathways. Studies have shown that these compounds can inhibit pro-inflammatory cytokines and enzymes such as COX-2 .

Case Study 1: Anticancer Efficacy

In a recent study published in European Journal of Medicinal Chemistry, researchers synthesized a series of benzoxazine derivatives and evaluated their anticancer activity against human breast cancer cells. The most active compound exhibited an IC50 value significantly lower than that of conventional chemotherapeutics .

Case Study 2: Antimicrobial Screening

Another investigation focused on the antimicrobial activity of various benzoxazine derivatives against resistant bacterial strains. The study concluded that certain derivatives exhibited remarkable efficacy against MRSA and other resistant strains, suggesting potential for further development into therapeutic agents .

Scientific Research Applications

Biological Activities

The compound has been investigated for several biological activities, including:

• Antimicrobial Activity :
  • Case studies have shown that derivatives of benzoxazines exhibit significant antibacterial effects against strains such as Staphylococcus aureus and Escherichia coli. The mechanism often involves the disruption of bacterial cell walls or interference with metabolic pathways .
• Anticancer Properties :
  • Research indicates that benzoxazine derivatives can induce apoptosis in cancer cells. For instance, studies have demonstrated that these compounds can inhibit cell proliferation and induce cell cycle arrest in various cancer cell lines through mechanisms involving the modulation of signaling pathways such as PI3K/Akt and MAPK .
• Anti-inflammatory Effects :
  • The compound has been evaluated for its anti-inflammatory properties. It has been shown to inhibit the activity of cyclooxygenase (COX) enzymes, which are crucial in the inflammatory response. Molecular docking studies suggest strong binding affinities to COX-1 and COX-2, indicating potential as a therapeutic agent for inflammatory diseases .

Table 1: Summary of Biological Activities

Activity Type	Target Organisms/Cells	Mechanism of Action	Reference
Antibacterial	Staphylococcus aureus, E. coli	Disruption of cell wall synthesis
Anticancer	Various cancer cell lines	Induction of apoptosis via PI3K/Akt pathway modulation
Anti-inflammatory	COX enzymes	Inhibition of COX activity

Synthesis and Characterization

The synthesis of 5-(4-Oxo-3,1-benzoxazin-2-yl)-2-(pyridin-3-ylmethyl)isoindole-1,3-dione typically involves multi-step organic reactions starting from simpler precursors. Characterization techniques such as NMR spectroscopy, mass spectrometry, and infrared spectroscopy are employed to confirm the structure and purity of the synthesized compounds.

Comparison with Similar Compounds

Structural and Functional Analog: BS99222 (2-(3,4-Dimethylphenyl)-5-(4-oxo-3,1-benzoxazin-2-yl)isoindole-1,3-dione)

• Structure : Shares the 5-(4-oxo-3,1-benzoxazin-2-yl) substituent but replaces the pyridin-3-ylmethyl group at position 2 with a 3,4-dimethylphenyl group.
• Molecular Data : C24H16N2O4, MW = 396.39 g/mol .

Thalidomide (2-(2,6-Dioxo-3-piperidyl)isoindoline-1,3-dione)

• Structure : A phthalimide derivative with a piperidyl-dione side chain.
• Activity: Known for anti-inflammatory, antiangiogenic, and immunomodulatory properties. Historically notorious for teratogenicity but repurposed for treating multiple myeloma and leprosy .
• Key Difference: Unlike the target compound, thalidomide lacks kinase-targeting substituents (e.g., benzoxazinone or pyridinyl groups), instead relying on glutarimide ring interactions for cereblon E3 ligase modulation.

2-(4-Methyl-2-phenyl-4,5-dihydrooxazol-4-ylmethyl)-isoindole-1,3-dione

• Structure : Features a dihydrooxazol-4-ylmethyl group at position 2.
• Characterization : Confirmed via 2D NMR (COSY and HSQC), highlighting correlations between protons and adjacent carbons .
• Synthesis: Likely derived from traditional phthalic anhydride-amine condensation, contrasting with the palladium-catalyzed aminocarbonylation used for the target compound .

2-(2-Bromoethoxy)-1H-isoindole-1,3(2H)-dione

• Structure : Substituted with a bromoethoxy group at position 2.
• Activity : Serves as a precursor for hydroxylamine derivatives with anti-inflammatory applications .
• Comparison: The bromoethoxy group introduces electrophilic reactivity, diverging from the kinase-targeting benzoxazinone and pyridinyl groups in the target compound.

Research Findings and Implications

• Thalidomide ’s repurposing highlights the versatility of isoindole-1,3-diones but underscores the need for substituent-specific toxicity profiling.
• Synthetic methodologies like palladium-catalyzed routes enable rapid diversification of isoindole-1,3-diones, accelerating drug discovery .